Cas no 1134-50-5 (1-Phenyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-Phenyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1134-50-5
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD00514518
• CID: 40895
• PubChem ID: 329764732
• Update Time: 2025-06-09

1-Phenyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-1H-pyrazole-4-carboxylic acid
• 1-phenyl-pyrazole-4-carboxylicaci
• AKOS PAO-0321
• 1-phenylpyrazole-4-carboxylic acid
• 1-phenylpyrazole-4-carboxylic
• CHEMBL406105
• W-204816
• Pyrazole-4-carboxylic acid, 1-phenyl-
• AM20020222
• 1H-Pyrazole-4-carboxylic acid, 1-phenyl-
• HMS1741L17
• FS-3391
• NS00069862
• Z99601182
• BDBM21615
• 5-25-04-00056 (Beilstein Handbook Reference)
• AKOS000206849
• DB08790
• FT-0649573
• 1-Phenyl-1H-pyrazole-4-carboxylic acid #
• CS-W019242
• BB 0219785
• ZZA
• SY078838
• AB06399
• BRN 0139486
• 1-Phenyl-1H-pyrazole-4-carboxylicacid
• HMS3604M12
• Pyrazole, 1
• PD004528
• EN300-14398
• MFCD00514518
• DTXSID20150399
• SCHEMBL70281
• Q27097971
• 1134-50-5
• ALBB-000149
• STK414996
• 4-Pyrazolecarboxylic acid, 1-phenyl-
• BBL012453
• 681-300-4

• MDL： MFCD00514518
• Inchi： 1S/C10H8N2O2/c13-10(14)8-6-11-12(7-8)9-4-2-1-3-5-9/h1-7H,(H,13,14)
• InChI Key： ZROILLPDIUNLSE-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 188.05900
• Monoisotopic Mass: 188.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1A^2

Experimental Properties

• Color/Form: Light yellow to orange crystals
• Density: 1.28
• Melting Point: 222-227 °C
• Boiling Point: 379.6 °C at 760 mmHg
• Flash Point: 183.4 °C
• PSA: 55.12000
• LogP: 1.57050
• Solubility: Not determined

1-Phenyl-1H-pyrazole-4-carboxylic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• RTECS：UQ6436000
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-Phenyl-1H-pyrazole-4-carboxylic acid

1-Phenyl-1H-pyrazole-4-carboxylic Acid (CAS No. 1134-50-5): A Versatile Scaffold in Chemical and Biological Research

The 1-Phenyl-1H-pyrazole-4-carboxylic acid, identified by the CAS registry number 1134-50-5, represents a structurally unique compound at the intersection of organic chemistry and pharmacology. This aromatic heterocyclic compound, characterized by its fused pyrazole ring system appended with a phenyl group and a carboxylic acid moiety, has emerged as a critical building block in the design of bioactive molecules. Recent advancements in synthetic methodologies and computational modeling have further expanded its utility in drug discovery pipelines, particularly for targeting inflammatory pathways and neurodegenerative disorders.

Synthetic chemists highlight the compound’s pyrazole core as a key structural feature enabling diverse functionalization strategies. By leveraging transition-metal catalysis and click chemistry approaches, researchers have successfully appended bioisosteric groups such as thiophene rings or urea linkers to enhance metabolic stability. A 2023 study published in Journal of Medicinal Chemistry demonstrated that substituting the phenyl group with fluorinated analogs significantly improved binding affinity to cyclooxygenase enzymes, a discovery with implications for next-generation anti-inflammatory therapies. These findings underscore the compound’s potential as a multipurpose precursor for generating pharmacophore libraries.

In biological systems, the carboxylic acid functionality plays a dual role: it facilitates membrane permeability when strategically positioned while also serving as an anchor point for hydrogen bonding interactions. Computational docking studies reveal that this moiety forms stabilizing interactions with serine proteases such as thrombin, suggesting applications in anticoagulant drug development. Recent investigations into its neuroprotective properties, conducted via in vitro models of Parkinson’s disease, showed dose-dependent inhibition of α-synuclein aggregation—a mechanism validated through cryo-electron microscopy studies published in Nature Communications.

The compound’s synthesis has evolved from traditional stepwise approaches to more efficient one-pot protocols. A notable method involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) to install terminal alkynes on the pyrazole ring, followed by hydrolysis to yield the desired carboxylic acid. This approach reduces reaction steps by 60% compared to conventional methods while achieving >95% purity as confirmed by NMR spectroscopy and HPLC analysis. Such improvements align with green chemistry principles by minimizing solvent usage and waste generation.

In clinical translation studies, conjugates of this compound with polyethylene glycol (PEG) have shown promising results in targeted drug delivery systems. A 2024 preclinical trial demonstrated that PEGylation extended plasma half-life by 3-fold without compromising efficacy against tumor necrosis factor-alpha (TNF-α) overproduction in rheumatoid arthritis models. These data position CAS 1134-50-5 derivatives as candidates for personalized medicine approaches where sustained release profiles are critical.

Safety evaluations conducted under Good Laboratory Practice (GLP) guidelines confirm low acute toxicity profiles up to 2g/kg oral administration in rodent models. The compound exhibits favorable pharmacokinetics with hepatic metabolism primarily via cytochrome P450 2D6 isoforms—a characteristic that allows predictable drug-drug interaction predictions when used alongside antidepressants or antipsychotics.

Ongoing research focuses on exploiting its photochemical properties through incorporation into conjugated polymer frameworks for photodynamic therapy applications. Preliminary results indicate that π-conjugated derivatives generate reactive oxygen species under near-infrared irradiation, achieving >80% tumor cell kill rates in melanoma xenograft models without significant off-target effects.

The integration of artificial intelligence tools like AlphaFold has accelerated structure-based drug design efforts around this scaffold. Machine learning models trained on >2 million molecular interactions now predict binding affinities for novel targets such as SARS-CoV-2 protease variants—opening avenues for antiviral development against emerging pathogens.

In academic research settings, this compound serves as an essential component in chiral resolution studies using asymmetric hydrogenation catalysts supported on mesoporous silica matrices. Such advancements contribute to scalable production processes critical for transitioning promising candidates from benchtop synthesis to preclinical trials.

Economic analyses indicate steady demand growth driven by increasing R&D investments in CNS disorder treatments and immuno-oncology therapies—sectors where pyrazole-based scaffolds show unique advantages over traditional heterocycles like benzimidazoles or indoles due to their tunable electronic properties.

This multifaceted molecule continues to redefine boundaries between synthetic organic chemistry and translational medicine through its structural adaptability and functional versatility across multiple therapeutic domains.